Cas no 64-73-3 (Demeclocycline hydrochloride)

• Product Name: Demeclocycline hydrochloride
• CAS No: 64-73-3
• MF: C₂₁H₂₂Cl₂N₂O₈
• MW: 501.313984394073
• MDL: MFCD00864922
• CID: 33819
• PubChem ID: 24278380
• Update Time: 2025-05-19

Demeclocycline hydrochloride Chemical and Physical Properties

Names and Identifiers

• demeclocycline hydrochloride
• 7-chloro-4-dimethylamino-3,6,10,12,12a-pentahydroxy-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydro-naphthacene-2-carboxamide hydrochloride
• 7-CHLORO-6-DEMETHYLTETRACYCLINE HYDROCHLORIDE
• DEMECLOCYCLINE
• 6,10,12,12a-pentahydroxy-1,11-dioxo-ydro-monohydrochloride
• declomycinhydrochloride
• demethylchlorotetracyclinehydrochloride
• demethylchlortetracyclinehydrochloride
• (4S,4aS,5aS,6S,12aR)-7-chloro-4-(dimethylamino)-1,6,10,11,12a-pentahydroxy-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide,hydrochloride
• Demeclocycline (hydrochloride)
• Demeclocycline hydrochloride hydrate
• 1,4-Difluorobenzene
• Demethylchlorotetracycline hydrochloride
• Demeclocycline HCL
• Declomycin
• Detravis
• Clortetrin
• Bioterciclin
• Ledermycine
• Ledermicina
• Veraciclina
• Detracin
• Demeplus
• Declomycin hydrochloride
• Elkamicina
• Demethylchlortetracycline hydrochloride
• Ledermycin hydrochloride
• 6-Demethyl-7-chlorotetracycline hydrochloride
• MLS000028422
• Demeclocycline hydroch
• NCGC00016290-01
• 2-Naphthacenecarboxamide, 7-chloro-4-(dimethylamino)-4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-, hydrochloride (1:1), (4S,4aS,5aS,6S,12aS)-
• 2-Naphthacenecarboxamide, 7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-, monohydrochloride, (4S,4aS,5aS,6S,12aS)-
• 6-Demetil-7-clorotetraciclina
• 2-Naphthacenecarboxamide, 7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-, [4S-(4.alpha.,4a.alpha.,5a.alpha.,6.beta.,12a.alpha.)]-
• Tox21_110354_1
• C21-H21-Cl-N2-O8
• Prestwick_235
• D 6140
• NSC 756708
• C21H21ClN2O8.ClH
• Demethylchlortetracycline base
• HY-17560
• EU-0100421
• SPECTRUM1500226
• Demeclocycline hydrochloride [USAN:BAN]
• DEMECLOCYCLINE HYDROCHLORIDE [USP MONOGRAPH]
• UNII-29O079NTYT
• CAS-64-73-3
• Demeclocycline HCl, Pharmaceutical Secondary Standard; Certified Reference Material
• Demeclocycline hydrochloride, Antibiotic for Culture Media Use Only
• DEMETHYLCHLORTETRACYCLINE HYDROCHLORIDE [JAN]
• SR-01000075825-5
• Perciclina
• SCHEMBL41286
• Demetraclin
• W-109265
• Pharmakon1600-01500226
• DEMECLOCYCLINE HYDROCHLORIDE [WHO-DD]
• Demeclor
• Opera_ID_242
• Tox21_500421
• LS-93856
• Demetraciclina
• Deganol
• Demeclocycline hydrochloride, United States Pharmacopeia (USP) Reference Standard
• 7-Chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-2-naphthacenecarboxamide monohydrochloride
• NCGC00162149-07
• Declomycin (TN)
• MLS001076091
• DTXCID8025252
• D00290
• Demeclocycline hydrochloride, >=90% (HPLC), powder
• Novotriclina
• Diuciclin
• (4S,4aS,5aS,6S,12aS)-7-chloro-4-(dimethylamino)-3,6,10,12,12a-pentahydroxy-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide hydrochloride
• C21-H21-Cl-N2-O8.Cl-H
• HMS1570G08
• NSC-756708
• MLS001333687
• Demeclocycline hydrochloride (internal use)
• DTXSID0045252
• Demeclocycline hydrochloride, European Pharmacopoeia (EP) Reference Standard
• Q27887536
• SR-01000075825
• DEMECLOCYCLINE HYDROCHLORIDE [ORANGE BOOK]
• EN300-7480863
• MFCD00082371
• W16711
• CS-O-00299
• Z2235802217
• REGID_for_CID_54686764
• DEMECLOCYCLINE HYDROCHLORIDE [MI]
• RP 10192
• Demeclocycline hydrochloride (USP)
• CCG-212562
• s4279
• PD087081
• AKOS015965080
• DEMECLOCYCLINE HYDROCHLORIDE [MART.]
• 2-NAPHTHACENECARBOXAMIDE, 7-CHLORO-4-(DIMETHYLAMINO)-1,4,4A,5,5A,6,11,12A-OCTAHYDRO-3,6,10,12,12A-PENTAHYDROXY-1,11-DIOXO-, MONOHYDROCHLORIDE, (4S-(4.ALPHA.,4A.ALPHA.,5A.ALPHA.,6.BETA.,12A.ALPHA.))-
• LP00421
• 29O079NTYT
• DEMECLOCYCLINE HYDROCHLORIDE [VANDF]
• DEMECLOCYCLINE HYDROCHLORIDE [USP-RS]
• SR-01000075825-1
• 64-73-3
• Ledermycin
• (4S,4aS,5aS,6S,12aS)-7-chloro-4-(dimethylamino)-3,6,10,12,12a-pentahydroxy-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamidehydrochloride
• 6-Demethyl-7-chlortetracycline
• A867835
• Demethylchlortetracycline hydrochloride (JP17)
• Mexocine
• 2-Naphthacenecarboxamide, 7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-, monohydrochloride
• Sumaclina
• DMCT (antibiotic)
• Demeclocycline for system suitability, EuropePharmacopoeia (EP) Reference Standard
• HMS1920C20
• C21H21ClN2O8.HCl
• 64-73-3 (HCl)
• Declostatin
• SMR000058439
• EINECS 200-592-2
• DEMECLOCYCLINE HYDROCHLORIDE [EP MONOGRAPH]
• EC 200-592-2
• CHEMBL1200474
• NCGC00261106-01
• Tox21_110354
• (4S,4AS,5AS,6S,12AS)-7-CHLORO-4-(DIMETHYLAMINO)-3,6,10,12,12A-PENTAHYDROXY-1,11-DIOXO-1,4,4A,5,5A,6,11,12A-OCTAHYDROTETRACENE-2-CARBOXAMIDE HCL
• Demeclocycline hydrochloride [USP:BAN]
• 2-Naphthacenecarboxamide, 7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-, monohydrochloride, (4S-(4alpha,4aalpha,5aalpha,6beta,12aalpha))-
• NSC756708
• 2-Naphthacenecarboxamide, 7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-, monohydrochloride, [4S-(4.alpha.,4a.alpha.,5a.alpha.,6.beta.,12a.alpha.)]-
• CHEBI:59725
• [4S-(4alpha,4aalpha,5aalpha,6beta,12aalpha)]-7-chloro-4-(dimethylamino)1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-2-naphthacenecarboxamide hydrochloride
• (4S,4aS,5aS,6S,12aR)-7-chloro-4-(dimethylamino)-1,6,10,11,12a-pentahydroxy-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide;hydrochloride
• NS00100248
• Demeclocycline for system suitability
• GVSJQNRGSCOSNJ-KBHRXELFSA-N
• Demethylchlortetracycline hydrochloride (JP18)
• Demeclocycline (hydrochloride) (Standard)
• [4S-(4a,4a-a,5a-a,6b,12a-a)]-7-Chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-1,11-dioxo-2-napht hacenecarboxamide monohydrochloride;6-Demethyl-7-chlorotetracycline hydrochloride;Demetraciclina hydrochloride
• FD20979
• HY-17560R
• Demeclocycline hydrochloride

• MDL： MFCD00864922
• Inchi： 1S/C21H21ClN2O8.ClH/c1-24(2)14-7-5-6-10(16(27)12-9(25)4-3-8(22)11(12)15(6)26)18(29)21(7,32)19(30)13(17(14)28)20(23)31;/h3-4,6-7,14-15,25-27,30,32H,5H2,1-2H3,(H2,23,31);1H/t6-,7-,14-,15-,21-;/m0./s1
• InChI Key： OAPVUSSHCBRCOL-KBHRXELFSA-N
• SMILES： ClC1=CC=C(C2C(=C3C([C@@]4(C(=C(C(N)=O)C([C@H]([C@@H]4C[C@@H]3[C@@H](C=21)O)N(C)C)=O)O)O)=O)O)O.Cl

Computed Properties

• Exact Mass: 500.07500
• Monoisotopic Mass: 500.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 961
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 132
• XLogP3: nothing
• Topological Polar Surface Area: 182

Experimental Properties

• Color/Form: powdery
• Melting Point: >245°C (dec.)
• Boiling Point: 795.9°C at 760 mmHg
• Flash Point: 435.2 °C
• Solubility: H2O: 20 mg/mL, clear, very deep greenish yellow
• Water Partition Coefficient: Soluble in water.
• PSA: 181.62000
• LogP: 1.76720
• Merck: 13,2905
• Solubility: H2O: 20 mg/mL, clear, very deep greenish yellow

Demeclocycline hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R43
• Safety Instruction： S36/37
• FLUKA BRAND F CODES：8-10-21
• RTECS：QI7700000
• Hazardous Material Identification：
• Toxicity：LD50 orally in rats: 2372 mg/kg (Goldenthal)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S36/37
• Risk Phrases：R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines Tetracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines
• Other Chemical Reagents

Additional information on Demeclocycline hydrochloride

Demeclocycline Hydrochloride (CAS No. 64-73-3): A Comprehensive Overview

Demeclocycline hydrochloride, with the CAS registry number 64-73-3, is a tetracycline-class antibiotic that has been widely used in the treatment of various bacterial infections. This compound, also known as demeclocycline HCl, is derived from the broad-spectrum antibiotic family and exhibits potent activity against a range of gram-positive and gram-negative bacteria. Its mechanism of action involves the inhibition of bacterial protein synthesis by binding to the 30S ribosomal subunit, thereby preventing the growth and multiplication of pathogenic microorganisms.

The chemical structure of demeclocycline hydrochloride consists of a tetracycline ring system with specific substituents that enhance its pharmacokinetic properties. These modifications allow for better absorption and distribution within the body, making it an effective choice for treating infections that are resistant to other antibiotics. Recent studies have highlighted its potential in combating multidrug-resistant (MDR) bacterial strains, particularly in regions where antibiotic resistance is a growing concern.

In terms of clinical applications, demeclocycline hydrochloride is commonly prescribed for the treatment of respiratory tract infections, urinary tract infections, and skin and soft tissue infections. Its ability to penetrate various tissues and fluids makes it particularly useful in cases where other antibiotics may not achieve sufficient concentrations. Additionally, research has shown that this compound exhibits synergistic effects when combined with other antimicrobial agents, potentially reducing the required dosage and minimizing side effects.

Recent advancements in pharmacological research have focused on optimizing the delivery methods of demeclocycline hydrochloride. For instance, studies have explored the use of controlled-release formulations to enhance patient compliance and reduce the frequency of dosing. These innovations aim to improve therapeutic outcomes while minimizing adverse effects such as gastrointestinal discomfort and photosensitivity.

The safety profile of demeclocycline hydrochloride has been extensively studied, with most side effects being mild to moderate in nature. However, long-term use or high doses may lead to more serious complications, including hepatotoxicity and nephrotoxicity. As such, careful monitoring is required when administering this medication to patients with pre-existing liver or kidney conditions.

In conclusion, demeclocycline hydrochloride (CAS No. 64-73-3) remains a valuable tool in the fight against bacterial infections. Its unique pharmacokinetic properties and broad spectrum of activity make it an essential component of modern antimicrobial therapy. With ongoing research focusing on optimizing its delivery and efficacy, this compound continues to play a pivotal role in addressing the challenges posed by antibiotic resistance.